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Compound of Interest

Compound Name: Diisobutylaluminum chloride

Cat. No.: B159372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Diisobutylaluminum chloride (DIBAL-Cl), a

versatile organoaluminum reagent. It covers its chemical identifiers, physical and chemical

properties, key applications in organic synthesis, and detailed experimental methodologies.

Chemical Identifiers and Properties
Diisobutylaluminum chloride is a pyrophoric liquid that is highly reactive and sensitive to air

and moisture.[1][2] It is a powerful reducing agent and a crucial co-catalyst in polymerization

reactions.[1][3]

A comprehensive list of identifiers for Diisobutylaluminum chloride is provided in the table

below, facilitating its unambiguous identification in literature and databases.[4][5]
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Identifier Type Value

CAS Number 1779-25-5[4]

IUPAC Name chloro-bis(2-methylpropyl)alumane[4]

Synonyms
DIBAL-Cl, Diisobutylchloroaluminum,

Chlorodiisobutylaluminum[1][4]

Molecular Formula C8H18AlCl[4]

Molecular Weight 176.66 g/mol [4]

InChI
InChI=1S/2C4H9.Al.ClH/c21-

4(2)3;;/h24H,1H2,2-3H3;;1H/q;;+1;/p-1[4]

InChIKey HQMRIBYCTLBDAK-UHFFFAOYSA-M[4]

SMILES CC(C)C--INVALID-LINK--Cl[4]

EC Number 217-216-8

MDL Number MFCD00008927

PubChem CID 15688[4]

The physical and chemical properties of Diisobutylaluminum chloride are summarized in the

following table. These properties are critical for its safe handling, storage, and use in

experimental setups.
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Property Value

Appearance Colorless liquid[2]

Melting Point -40 °C

Boiling Point 152 °C at 10 mmHg

Density 0.905 g/mL at 25 °C

Flash Point -18 °C[6]

Refractive Index n20/D 1.4506 (lit.)

Solubility

Soluble in aromatic, saturated aliphatic, and

cycloaliphatic hydrocarbons. Reacts violently

with water.[1][6]

Stability Air and moisture sensitive; pyrophoric.[1][7]

Applications in Organic Synthesis
Diisobutylaluminum chloride is a valuable reagent with two primary applications in organic

synthesis: as a selective reducing agent and as a co-catalyst in Ziegler-Natta polymerization.

DIBAL-Cl is widely used for the partial reduction of esters and nitriles to aldehydes at low

temperatures.[2] This selectivity is a key advantage over more powerful reducing agents like

lithium aluminum hydride, which typically reduce these functional groups to alcohols and

amines, respectively. The reaction proceeds through a stable tetrahedral intermediate at low

temperatures, which upon workup, yields the aldehyde.

In the field of polymer chemistry, Diisobutylaluminum chloride serves as a co-catalyst in

Ziegler-Natta polymerization systems for the synthesis of polyolefins.[3][8] It interacts with the

transition metal catalyst, typically a titanium compound, to form the active catalytic species that

polymerizes alpha-olefins with high stereoselectivity.[8][9]

Experimental Protocols
Proper handling and experimental setup are paramount when working with the highly reactive

Diisobutylaluminum chloride. All manipulations should be carried out under an inert
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atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

The following is a generalized, illustrative protocol for the partial reduction of an ester to an

aldehyde using a diisobutylaluminum reagent. This protocol is adapted from procedures for the

closely related Diisobutylaluminum hydride (DIBAL-H) and should be optimized for specific

substrates.[10]

Materials:

Ester (1.0 eq)

Anhydrous dichloromethane (DCM) or toluene

Diisobutylaluminum chloride (1.0 M solution in hexanes, 1.1 eq)

Anhydrous methanol

Saturated aqueous solution of Rochelle's salt (potassium sodium tartrate)

Anhydrous magnesium sulfate

Standard glassware for inert atmosphere reactions (e.g., Schlenk line, nitrogen-flushed

flasks)

Procedure:

Under an inert atmosphere, dissolve the ester (1.0 eq) in anhydrous DCM or toluene.

Cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add the Diisobutylaluminum chloride solution (1.1 eq) dropwise to the stirred

solution of the ester, maintaining the temperature at -78 °C.

Stir the reaction mixture at -78 °C for 1-3 hours. Monitor the reaction progress by thin-layer

chromatography (TLC).

Once the starting material is consumed, quench the reaction at -78 °C by the slow, dropwise

addition of anhydrous methanol to decompose excess DIBAL-Cl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Partial_Reduction_of_Esters_to_Aldehydes_using_DIBAL_H.pdf
https://www.benchchem.com/product/b159372?utm_src=pdf-body
https://www.benchchem.com/product/b159372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the reaction mixture to warm to room temperature.

Add a saturated aqueous solution of Rochelle's salt and stir vigorously until two clear layers

form.

Separate the organic layer and extract the aqueous layer with DCM (3 x).

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude aldehyde by column chromatography on silica gel.

Reaction Mechanisms and Workflows
Visualizing the reaction pathways and experimental workflows can aid in understanding the

underlying chemistry and procedural steps.

The reduction of an ester to an aldehyde by a diisobutylaluminum reagent proceeds through

the formation of a stable tetrahedral intermediate at low temperatures.

Ester
(R-CO-OR')

Coordination Complex

+ (i-Bu)₂AlCl

Diisobutylaluminum
Chloride (i-Bu)₂AlCl

Tetrahedral Intermediate
(Stable at -78°C)

Hydride Transfer Workup
(H₂O)

Quench

Aldehyde
(R-CHO)

Alcohol
(R'-OH)

Click to download full resolution via product page

Caption: Mechanism of ester reduction.

The following diagram illustrates a simplified workflow for Ziegler-Natta polymerization where

Diisobutylaluminum chloride acts as a co-catalyst.
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Caption: Ziegler-Natta polymerization workflow.

Safety Information
Diisobutylaluminum chloride is a hazardous chemical that requires strict safety precautions.

Pyrophoric: Ignites spontaneously in air.[1]

Water-reactive: Reacts violently with water, releasing flammable gases.[7]

Corrosive: Causes severe skin burns and eye damage.[11]
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Handling: Must be handled under an inert atmosphere in a well-ventilated fume hood.[12]

Personal Protective Equipment (PPE): Flame-retardant lab coat, safety goggles, and

appropriate gloves are mandatory.

Fire Extinguishing: Use dry chemical powder, soda ash, or lime. DO NOT use water.[7]

This technical guide provides a foundational understanding of Diisobutylaluminum chloride
for researchers and professionals. For specific applications, further consultation of peer-

reviewed literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Diisobutylaluminum
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159372#cas-number-and-identifiers-for-
diisobutylaluminum-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b159372#cas-number-and-identifiers-for-diisobutylaluminum-chloride
https://www.benchchem.com/product/b159372#cas-number-and-identifiers-for-diisobutylaluminum-chloride
https://www.benchchem.com/product/b159372#cas-number-and-identifiers-for-diisobutylaluminum-chloride
https://www.benchchem.com/product/b159372#cas-number-and-identifiers-for-diisobutylaluminum-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b159372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

